molecular formula C17H18ClNO4 B300254 N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide

Cat. No. B300254
M. Wt: 335.8 g/mol
InChI Key: YTDOVJYLFYXNAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide (CBTM) is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBTM is a member of the benzamide class of compounds, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antibacterial properties. In

Scientific Research Applications

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroprotection, and pain management. In cancer research, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and inflammation. In pain management, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to have analgesic properties, making it a potential alternative to traditional pain medications.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell proliferation. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to decrease the production of reactive oxygen species (ROS) in neurons, leading to neuroprotection. In pain management, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to reduce pain sensitivity by inhibiting the release of neurotransmitters involved in pain signaling.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has several advantages for lab experiments, including its high purity and stability. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide is a relatively inexpensive compound, making it accessible for researchers with limited budgets. However, one limitation of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide. One area of interest is the development of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide derivatives with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide and its potential therapeutic applications in various fields, including cancer research, neuroprotection, and pain management. Finally, more studies are needed to evaluate the safety and toxicity of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide in animal models and humans.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide involves the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride, followed by the addition of 2-chlorobenzylamine. The resulting product is then treated with hydrochloric acid to yield N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide. The synthesis of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been optimized to produce high yields and purity, making it a valuable compound for scientific research.

properties

Product Name

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide

Molecular Formula

C17H18ClNO4

Molecular Weight

335.8 g/mol

IUPAC Name

N-[(2-chlorophenyl)methyl]-3,4,5-trimethoxybenzamide

InChI

InChI=1S/C17H18ClNO4/c1-21-14-8-12(9-15(22-2)16(14)23-3)17(20)19-10-11-6-4-5-7-13(11)18/h4-9H,10H2,1-3H3,(H,19,20)

InChI Key

YTDOVJYLFYXNAW-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=CC=CC=C2Cl

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=CC=CC=C2Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.